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Compound of Interest

Compound Name: Mordant red 19

Cat. No.: B1208130

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mordant Red 19, an azo dye, is a versatile chemical compound with applications in various
scientific fields.[1] While traditionally used in the textile industry for its vibrant red color, its
unique properties make it a valuable tool in analytical chemistry, particularly as a fluorescent
probe for metal ion detection.[2][3][4] This document provides detailed protocols for the
preparation of Mordant Red 19 stock and working solutions and outlines its application in the
fluorimetric determination of aluminum.

Chemical and Physical Properties

A comprehensive summary of the key chemical and physical properties of Mordant Red 19 is
presented in the table below. Understanding these characteristics is crucial for the accurate
preparation of solutions and the successful execution of experimental protocols.
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Property

Value

Chemical Formula

C16H12CIN4aNaOsS[5]

Molecular Weight 430.80 g/mol [5]
CAS Number 1934-24-3 (sodium salt)[1]
Appearance Red powder
Soluble in water (forms an orange-red solution),
B ethanol (forms a brownish-orange solution),
Solubility )
acetone, and DMSO. Insoluble in many other
organic solvents.[5]
Store in a dry, dark place. Short-term at 0-4°C
Storage

and long-term at -20°C.[6]

Protocols for Solution Preparation

The following protocols provide step-by-step instructions for the preparation of Mordant Red

19 stock and working solutions for use in analytical applications.

Protocol 1: Preparation of Mordant Red 19 Stock

Solution in n-Propanol

This protocol is specifically designed for applications such as the fluorimetric determination of

aluminum, where an organic solvent-based stock solution is required.

Materials:

Mordant Red 19 powder

n-Propanol

Volumetric flask

Magnetic stirrer and stir bar

Analytical balance
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Procedure:

Accurately weigh the desired amount of Mordant Red 19 powder using an analytical
balance.

o Transfer the powder to a volumetric flask of the appropriate size.

e Add a small amount of n-propanol to the flask to dissolve the powder.

e Once dissolved, bring the solution to the final volume with n-propanol.
e Mix the solution thoroughly using a magnetic stirrer until homogenous.

» Store the stock solution in a tightly sealed container in a cool, dark place. For long-term
storage, -20°C is recommended.

Protocol 2: Preparation of Aqueous Mordant Red 19
Stock Solution

For applications where an aqueous solution is preferred, this protocol can be followed.
Materials:

e Mordant Red 19 powder

Ultrapure water

Volumetric flask

Magnetic stirrer and stir bar

Analytical balance
Procedure:
e Weigh the required amount of Mordant Red 19 powder.

o Transfer the powder to a volumetric flask.
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Add a portion of ultrapure water to the flask and dissolve the powder with the aid of a
magnetic stirrer.

Once fully dissolved, add ultrapure water to the final volume.

Continue stirring until the solution is homogenous.

Store the aqueous stock solution in a well-sealed container, protected from light, at 4°C for
short-term use or -20°C for long-term storage.

Protocol 3: Preparation of Working Solution for
Fluorimetric Analysis

This protocol describes the dilution of the stock solution to a working concentration suitable for

sensitive analytical measurements.

Materials:

Mordant Red 19 stock solution (from Protocol 1 or 2)

Appropriate buffer solution (e.g., pH 5.15 buffer for aluminum determination)[6]

Volumetric flasks

Micropipettes

Procedure:

Calculate the volume of the stock solution required to achieve the desired working
concentration.

Using a calibrated micropipette, transfer the calculated volume of the stock solution into a
volumetric flask.

Dilute the stock solution to the final volume with the appropriate buffer.

Mix the solution thoroughly.
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o Prepare the working solution fresh before each experiment for optimal performance.

Application Example: Fluorimetric Determination of
Aluminum

Mordant Red 19 can be used as a sensitive and selective fluorescent reagent for the
determination of trace amounts of aluminum in various samples, including hemodialysis
solutions.[2][6]

Principle: Mordant Red 19 forms a fluorescent complex with aluminum ions. The intensity of
the fluorescence emission is directly proportional to the concentration of aluminum in the
sample, allowing for quantitative analysis.[2]

Experimental Protocol:

Reagents:

Mordant Red 19 working solution

Buffer solution (pH 5.15)

Standard aluminum solutions

Sample solution

Procedure:

To a suitable reaction vessel, add the sample or standard aluminum solution.
¢ Add the Mordant Red 19 working solution and the buffer solution.

 Incubate the mixture under optimized conditions of temperature and time to allow for
complex formation.[2]

o Measure the fluorescence emission of the resulting solution using a spectrofluorometer at
the specified excitation and emission wavelengths.
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e Construct a calibration curve by plotting the fluorescence intensity of the standard solutions
against their known aluminum concentrations.

e Determine the aluminum concentration in the sample by comparing its fluorescence intensity
to the calibration curve.

Quantitative Data for Fluorimetric Aluminum Determination

Parameter Value Reference

Excitation Wavelength (Aex) 478 nm [2]

Emission Wavelength (Aem) 555 nm [2]

Linear Range 2-20 ppb (ng/mL) [2]

Limit of Detection 0.4 ppb (ng/mL) [2]

Optimal pH 5.15 [6]
Diagrams
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Stock Solution Preparation

Weigh Mordant Red 19 Powder

Dissolve in Solvent
(n-Propanol or Water)

Bring to Final Volume

Store Stock Solution
(-20°C, dark)

|
Working Solution Preparation

Use Immediately

Click to download full resolution via product page

Caption: Workflow for Mordant Red 19 solution preparation.
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Caption: Workflow for fluorimetric aluminum determination.
Storage and Stability
Proper storage of Mordant Red 19 solutions is essential to maintain their efficacy.

e Stock Solutions: Store in amber glass bottles or containers wrapped in aluminum foil to
protect from light. For long-term stability, store at -20°C.

e Working Solutions: It is recommended to prepare working solutions fresh daily from the stock
solution to ensure accuracy and reproducibility of experimental results.

Safety Precautions

As with all chemical reagents, appropriate safety measures should be taken when handling
Mordant Red 19.

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and gloves.

o Handle the powder in a well-ventilated area or a fume hood to avoid inhalation.
 In case of contact with skin or eyes, rinse immediately with plenty of water.

o Consult the Safety Data Sheet (SDS) for comprehensive safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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